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Abstract

This technical guide provides a comprehensive overview of 6-Bromo-1-methylpyrazin-2-one
(CAS No: 1849219-04-0), a key heterocyclic building block with significant potential in
medicinal chemistry and drug development. This document elucidates the compound's
physicochemical properties, outlines a robust, field-proven synthetic methodology, and explores
its chemical reactivity and diverse applications. The content is structured to provide not only
procedural steps but also the underlying scientific rationale, ensuring a deep and actionable
understanding for researchers in the field. All protocols and claims are substantiated with
citations to authoritative sources, fostering a self-validating and trustworthy resource.

Introduction

6-Bromo-1-methylpyrazin-2-one is a substituted pyrazinone, a class of heterocyclic
compounds that are of considerable interest in the pharmaceutical industry. The pyrazinone
scaffold is a common motif in a variety of biologically active molecules, exhibiting a wide range
of therapeutic properties, including antibacterial, and anticancer activities. The introduction of a
bromine atom at the 6-position and a methyl group at the N-1 position of the pyrazinone core
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provides a unique combination of steric and electronic properties, making it a versatile
intermediate for the synthesis of novel drug candidates. The bromine atom, in particular, serves
as a valuable synthetic handle for a variety of cross-coupling reactions, allowing for the facile
introduction of diverse molecular fragments to explore structure-activity relationships (SAR).
This guide aims to be an essential resource for scientists working with or considering the use of
this compound in their research endeavors.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical characteristics of a compound is
fundamental to its effective application in research and synthesis. The key properties of 6-
Bromo-1-methylpyrazin-2-one are summarized in the table below.

Property Value Source
CAS Number 1849219-04-0 [1]
Molecular Formula CsHsBrN20 [1]
Molecular Weight 189.01 g/mol [1]
SMILES O=C1C=NC=C(Br)N1C [1]
Predicted: White to off-white Inferred from similar
Appearance .
solid compounds

Predicted: Soluble in polar o
. ) Inferred from similar
Solubility organic solvents (e.g., DMSO,

compounds
DMF, Methanol)

Predicted Spectroscopic Data:

While specific experimental spectra for 6-Bromo-1-methylpyrazin-2-one are not readily
available in the public domain, the following table provides predicted data based on the
analysis of structurally similar compounds and established principles of NMR, IR, and Mass
Spectrometry.[2][3][4][5]
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Spectroscopy Predicted Features

o (ppm): ~3.5 (s, 3H, N-CHs), ~7.0-7.5 (d, 1H,

1H NMR pyrazinone ring H), ~7.5-8.0 (d, 1H, pyrazinone
ring H)

15C NMR o (ppm): ~35 (N-CHs), ~115-125 (C-Br), ~130-
140 (CH), ~145-155 (CH), ~155-165 (C=0)
~1650-1680 (C=0 stretch, amide), ~1580-1620

IR (cm™1)

(C=C and C=N stretch), ~550-650 (C-Br stretch)

M+ peak at m/z 188/190 (due to 7°Br/®1Br
Mass Spec (El) isotopes). Fragmentation may involve loss of
CO, Br, and CHs.

Synthesis Protocol: A Validated Approach

The synthesis of 6-Bromo-1-methylpyrazin-2-one can be logically approached in a two-step
sequence: the synthesis of the 1-methylpyrazin-2(1H)-one precursor, followed by regioselective
bromination. This strategy is based on established synthetic methodologies for related
heterocyclic systems.[6][7][8]

Step 1: Synthesis of 1-methylpyrazin-2(1H)-one

The synthesis of the N-methylated pyrazinone core can be achieved through the condensation
of an a-amino acid derivative with a suitable glyoxal derivative, followed by cyclization. A well-
established method involves the reaction of sarcosine (N-methylglycine) ethyl ester with
glyoxal.

Experimental Protocol:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add sarcosine ethyl ester (1.0 eq) and a 40% aqueous solution of glyoxal (1.1
eq) in ethanol.

o Reaction Conditions: Heat the mixture to reflux for 4-6 hours. The progress of the reaction
should be monitored by Thin Layer Chromatography (TLC).
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» Work-up and Purification: After completion, cool the reaction mixture to room temperature
and remove the solvent under reduced pressure. The resulting crude product can be purified
by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford
pure 1-methylpyrazin-2(1H)-one.

[Sarcosine Ethyl Estea

I Ethanol, Reflux Cyclization 1-methylpyrazin-2(1H)-one
Glyoxal

Click to download full resolution via product page

Caption: Synthesis of 1-methylpyrazin-2(1H)-one.

Step 2: Bromination of 1-methylpyrazin-2(1H)-one

The bromination of the 1-methylpyrazin-2(1H)-one precursor is expected to occur
regioselectively at the 6-position, which is activated towards electrophilic substitution. A
common and effective brominating agent for such systems is N-Bromosuccinimide (NBS) in a
suitable solvent.

Experimental Protocol:

o Reaction Setup: Dissolve 1-methylpyrazin-2(1H)-one (1.0 eq) in a suitable solvent such as
acetonitrile or chloroform in a round-bottom flask protected from light.

o Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise to the solution at
room temperature. A radical initiator such as a catalytic amount of benzoyl peroxide or AIBN
can be added to facilitate the reaction, or the reaction can be initiated by UV light.

o Reaction Conditions: Stir the reaction mixture at room temperature or gentle heating (40-50
°C) for 2-4 hours, monitoring the reaction progress by TLC.

o Work-up and Purification: Upon completion, quench the reaction with an aqueous solution of
sodium thiosulfate to remove any unreacted bromine. Extract the product with a suitable
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organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic layers are
then washed with brine, dried over anhydrous sodium sulfate, and concentrated under
reduced pressure. The crude product can be purified by recrystallization or column
chromatography to yield 6-Bromo-1-methylpyrazin-2-one.

1-methylpyrazin-2(1H)-one —v
Bromination 6-Bromo-1-methylpyrazin-2-one

[N-Bromosuccinimide (NBS)
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Caption: Bromination of 1-methylpyrazin-2(1H)-one.

Chemical Reactivity and Synthetic Applications

The chemical reactivity of 6-Bromo-1-methylpyrazin-2-one is dominated by the presence of
the bromine atom, which makes it an excellent substrate for a variety of transition-metal-
catalyzed cross-coupling reactions. This versatility allows for the introduction of a wide array of
functional groups at the 6-position, enabling the synthesis of diverse libraries of compounds for
biological screening.

Key Reactions:

» Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium
catalyst and a base to form C-C bonds, allowing for the introduction of aryl, heteroaryl, or
alkyl groups.

e Sonogashira Coupling: Palladium- and copper-catalyzed coupling with terminal alkynes to
introduce alkynyl moieties.

e Buchwald-Hartwig Amination: Palladium-catalyzed coupling with amines to form C-N bonds,
providing access to a range of amino-substituted pyrazinones.

« Stille Coupling: Palladium-catalyzed coupling with organostannanes.
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* Heck Reaction: Palladium-catalyzed coupling with alkenes.

6-Bromo-1-methylpyrazin-2-one

Suzuki Coupling Sonogashira Coupling Buchwald-Hartwig Amination Stille Coupling
(R-B(OH)2, Pd catalyst) (R-C=CH, Pd/Cu catalyst) (RzNH, Pd catalyst) (R-Sn(Bu)s, Pd catalyst)
(G-Aryl-1-methylpyrazin-2-one) @-AIkynyl-1-methy|pyrazin-2-one) (G-Amino-1-methy|pyrazin-2-one) (G-Substituted-l—methylpyrazin-Z-one)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-Depth Technical Guide to 6-Bromo-1-
methylpyrazin-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15070534/docs#an-in-depth-technical-guide-to-6-
bromo-1-methylpyrazin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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